molecular formula C7H10ClNS2 B8601355 2-Thiophenecarboximidothioic acid, ethyl ester, hydrochloride CAS No. 215931-43-4

2-Thiophenecarboximidothioic acid, ethyl ester, hydrochloride

Cat. No. B8601355
CAS RN: 215931-43-4
M. Wt: 207.7 g/mol
InChI Key: FVUJVFWRFKNWLS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Thiophenecarboximidothioic acid, ethyl ester, hydrochloride is a useful research compound. Its molecular formula is C7H10ClNS2 and its molecular weight is 207.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Thiophenecarboximidothioic acid, ethyl ester, hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Thiophenecarboximidothioic acid, ethyl ester, hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

215931-43-4

Product Name

2-Thiophenecarboximidothioic acid, ethyl ester, hydrochloride

Molecular Formula

C7H10ClNS2

Molecular Weight

207.7 g/mol

IUPAC Name

ethyl thiophene-2-carboximidothioate;hydrochloride

InChI

InChI=1S/C7H9NS2.ClH/c1-2-9-7(8)6-4-3-5-10-6;/h3-5,8H,2H2,1H3;1H

InChI Key

FVUJVFWRFKNWLS-UHFFFAOYSA-N

Canonical SMILES

CCSC(=N)C1=CC=CS1.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of ethanethiol (28.4 g, 0.45 mols) in methylene chloride (500 ml) at 10° C. under nitrogen was added 2-thiophenecarbonitrile (50.0 g, 0.45 mols). This solution was treated with a slow stream of HCl gas for 6 h. The reaction mixture was then allowed to warm to room temperature for 18 h. Ether (200 ml) was added and a white solid crystallized. The solid 2-thiophenecarboximidothioic acid, ethyl ester, hydrochloride was collected by filtration and air dried (65.8 g), m.p. 196-197° C.
Quantity
28.4 g
Type
reactant
Reaction Step One
Quantity
50 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
200 mL
Type
reactant
Reaction Step Three

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